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Compound of Interest

Compound Name: 3-Butylpyridine

Cat. No.: B1328907 Get Quote

This technical guide provides a comprehensive overview of the core physical properties of 3-
Butylpyridine, specifically its boiling point and density. It is intended for researchers, scientists,

and professionals in drug development who require accurate physical data and detailed

experimental methodologies. This document summarizes key quantitative data in a structured

format, outlines protocols for experimental determination, and includes a logical workflow for

property verification.

Core Physical Properties of 3-Butylpyridine
3-Butylpyridine, with the CAS number 539-32-2, is a colorless liquid utilized in the synthesis of

pharmaceuticals and agrochemicals.[1] Accurate knowledge of its physical properties is crucial

for its application in various chemical processes.

Data Presentation
The table below summarizes the key physical properties of 3-Butylpyridine.

Property Value Conditions

Boiling Point 80-81 °C at 8 mmHg

Density 0.911 g/mL at 25 °C

Molecular Formula C₉H₁₃N

Molecular Weight 135.21 g/mol
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Experimental Protocols
The following sections detail the standard experimental methodologies for determining the

boiling point and density of a liquid compound such as 3-Butylpyridine.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For precise measurement, especially with small sample volumes, the micro-boiling

point method is commonly employed.

Micro-Boiling Point Determination using a Thiele Tube:

Sample Preparation: A small amount of 3-Butylpyridine (a few drops) is placed into a small

test tube or fusion tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the

sample liquid.

Apparatus Setup: The sample tube is attached to a thermometer, ensuring the bulb of the

thermometer is level with the sample. This assembly is then placed in a Thiele tube

containing a high-boiling point liquid (e.g., mineral oil or silicone oil).

Heating: The side arm of the Thiele tube is gently heated. This design allows for the uniform

circulation of the heating liquid via convection currents.

Observation: As the temperature rises, a steady stream of bubbles will emerge from the

open end of the capillary tube. The heat source is then removed.

Measurement: The liquid will begin to cool, and the stream of bubbles will slow down and

eventually stop. The moment the liquid enters the capillary tube, the temperature is recorded.

This temperature is the boiling point of the liquid at the recorded atmospheric pressure.

Determination of Density
The density of a substance is its mass per unit volume. For a liquid like 3-Butylpyridine, this

can be accurately determined using a pycnometer or, more simply, with a graduated cylinder

and a balance.
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Density Determination using a Graduated Cylinder and Balance:

Mass of Empty Cylinder: The mass of a clean, dry graduated cylinder is accurately measured

using an analytical balance.

Volume Measurement: A specific volume of 3-Butylpyridine is carefully added to the

graduated cylinder. The volume is read from the bottom of the meniscus.

Mass of Cylinder and Liquid: The mass of the graduated cylinder containing the liquid is then

measured.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

cylinder from the mass of the cylinder with the liquid. The density is then calculated by

dividing the mass of the liquid by its volume. For higher accuracy, this procedure should be

repeated multiple times, and the average density calculated.

Logical Workflow for Physical Property Verification
The following diagram illustrates a logical workflow for the determination and verification of the

physical properties of a chemical compound like 3-Butylpyridine.
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Phase 1: Initial Data Acquisition
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Caption: Workflow for Physical Property Verification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 3-Butylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1328907#physical-properties-of-3-butylpyridine-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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